Cas no 312635-18-0 (methyl 5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate)

methyl 5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate structure
312635-18-0 structure
Product Name:methyl 5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
CAS No:312635-18-0
MF:C15H10F3N3O2
MW:321.254013538361
CID:3053917
PubChem ID:673655
Update Time:2025-04-21

methyl 5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
    • BIM-0012417.P001
    • CCG-200271
    • AG-690/11384605
    • 5-PH-7-TRIFLUOROMETHYL-PYRAZOLO(1,5-A)PYRIMIDINE-3-CARBOXYLIC ACID METHYL ESTER
    • MLS000525877
    • CBMicro_012196
    • 312635-18-0
    • FXTYXRKGGVCCSD-UHFFFAOYSA-N
    • STK349628
    • HMS1673M19
    • HMS2482O19
    • CHEMBL1564659
    • Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, 5-phenyl-7-(trifluoromethyl)-, methyl ester
    • SMSF0006927
    • EU-0096733
    • MLS002535912
    • SR-01000582300-1
    • SMR000116351
    • CB15695
    • CS-0327928
    • AKOS000310264
    • SR-01000582300
    • SCHEMBL14014111
    • methyl5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
    • 5-Phenyl-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid methyl ester
    • Inchi: 1S/C15H10F3N3O2/c1-23-14(22)10-8-19-21-12(15(16,17)18)7-11(20-13(10)21)9-5-3-2-4-6-9/h2-8H,1H3
    • InChI Key: FXTYXRKGGVCCSD-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(C2C=CC=CC=2)=NC2=C(C(=O)OC)C=NN21)(F)F

Computed Properties

  • Exact Mass: 321.07251106Da
  • Monoisotopic Mass: 321.07251106Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 440
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 56.5Ų

methyl 5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM287937-5g
Methyl 5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
312635-18-0 97%
5g
$407 2021-08-18
Chemenu
CM287937-10g
Methyl 5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
312635-18-0 97%
10g
$683 2021-08-18
Chemenu
CM287937-1g
Methyl 5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
312635-18-0 97%
1g
$163 2023-02-17
Ambeed
A168980-1g
Methyl 5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
312635-18-0 97%
1g
$148.0 2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1398598-1g
Methyl 5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
312635-18-0 97%
1g
¥1538.00 2024-08-02
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.